Cas no 681448-78-2 (Benzamide, N-4-isoquinolinyl- (9CI))

• Product name: Benzamide, N-4-isoquinolinyl- (9CI)
• CAS No: 681448-78-2
• MF: C₁₆H₁₂N₂O
• MW: 248.27928
• CID: 878197
• PubChem ID: 12120563

Benzamide, N-4-isoquinolinyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-4-isoquinolinyl- (9CI)
• N-isoquinolin-4-ylbenzamide
• DTXSID20477952
• N-(ISOQUINOLIN-4-YL)BENZAMIDE
• 681448-78-2
• BENZAMIDE, N-4-ISOQUINOLINYL-
• N-(4-Isoquinolinyl)benzamide
• SCHEMBL17737762

• Inchi： InChI=1S/C16H12N2O/c19-16(12-6-2-1-3-7-12)18-15-11-17-10-13-8-4-5-9-14(13)15/h1-11H,(H,18,19)
• InChI Key： PBIBJVJKWIRIOA-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C(=O)NC2=CN=CC3=CC=CC=C32

Computed Properties

• Exact Mass: 248.094963011g/mol
• Monoisotopic Mass: 248.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42Ų
• XLogP3: 2.9